Cas no 1005583-36-7 (2-(4-Bromo-1H-pyrazol-1-yl)propanehydrazide)

• Product Name: 2-(4-Bromo-1H-pyrazol-1-yl)propanehydrazide
• CAS No: 1005583-36-7
• MF: C₆H₉BrN₄O
• MW: 233.065859556198
• MDL: MFCD04969751
• CID: 3059276
• PubChem ID: 17024658
• Update Time: 2025-10-10

2-(4-Bromo-1H-pyrazol-1-yl)propanehydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-1H-pyrazol-1-yl)propanehydrazide
• BBL038782
• 2-(4-Bromo-pyrazol-1-yl)-propionic acid hydrazide
• STK312548
• EN300-229503
• CS-0276651
• AKOS000310019
• 2-(4-Bromo-1H-pyrazol-1-yl)propanohydrazide
• 1005583-36-7
• 2-(4-bromopyrazol-1-yl)propanehydrazide

• MDL： MFCD04969751
• Inchi： 1S/C6H9BrN4O/c1-4(6(12)10-8)11-3-5(7)2-9-11/h2-4H,8H2,1H3,(H,10,12)
• InChI Key： FJTGTGQGMPEUCZ-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)C(C(NN)=O)C

Computed Properties

• Exact Mass: 231.99597Da
• Monoisotopic Mass: 231.99597Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.9Ų

Additional information on 2-(4-Bromo-1H-pyrazol-1-yl)propanehydrazide

Comprehensive Overview of 2-(4-Bromo-1H-pyrazol-1-yl)propanehydrazide (CAS No. 1005583-36-7)

2-(4-Bromo-1H-pyrazol-1-yl)propanehydrazide (CAS No. 1005583-36-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrazole derivative is widely recognized for its potential applications in drug discovery and material science. The compound's unique structure, featuring a 4-bromo-1H-pyrazole moiety linked to a propanehydrazide group, makes it a versatile intermediate for synthesizing biologically active molecules.

Researchers are increasingly exploring 2-(4-Bromo-1H-pyrazol-1-yl)propanehydrazide due to its role in developing novel kinase inhibitors and antimicrobial agents. With the growing demand for targeted therapies in oncology and infectious diseases, this compound has become a focal point in medicinal chemistry. Its bromine substituent enhances reactivity, enabling efficient cross-coupling reactions, which are crucial for constructing complex molecular architectures. Recent studies highlight its utility in palladium-catalyzed reactions, a hot topic in synthetic organic chemistry.

The compound's significance extends to agrochemical innovation, where it serves as a precursor for designing next-generation crop protection agents. As sustainable agriculture gains traction, researchers are investigating 2-(4-Bromo-1H-pyrazol-1-yl)propanehydrazide derivatives for their potential to develop environmentally friendly pesticides with improved efficacy and reduced ecological impact. This aligns with the global push toward green chemistry principles, a trending subject in scientific communities.

Analytical characterization of CAS 1005583-36-7 reveals excellent stability under standard laboratory conditions, making it suitable for long-term storage and diverse experimental setups. Advanced techniques like NMR spectroscopy and high-resolution mass spectrometry confirm its structural integrity and purity, which are critical parameters for reproducibility in research. The compound's solubility profile in common organic solvents further enhances its practicality in synthetic applications.

From a commercial perspective, 2-(4-Bromo-1H-pyrazol-1-yl)propanehydrazide has seen rising demand from contract research organizations and academic institutions. Suppliers often highlight its use in high-throughput screening libraries and fragment-based drug design—two rapidly growing areas in pharmaceutical development. The compound's structure-activity relationship (SAR) potential makes it particularly valuable for optimizing lead compounds in drug discovery pipelines.

Ongoing investigations explore the compound's potential in material science applications, particularly in designing functional polymers and coordination complexes. Its ability to act as a chelating ligand has sparked interest in catalysis and nanotechnology circles. These diverse applications position 1005583-36-7 as a multifunctional building block in contemporary chemical research.

Quality control protocols for 2-(4-Bromo-1H-pyrazol-1-yl)propanehydrazide typically involve rigorous HPLC analysis and residual solvent testing to meet industry standards. As regulatory requirements tighten globally, manufacturers emphasize batch-to-batch consistency and comprehensive certificates of analysis (CoA), addressing a key concern among research purchasers.

Future research directions for this compound may explore its bioconjugation potential and prodrug development capabilities—areas receiving increased attention in precision medicine. The scientific community continues to investigate its metabolic stability and pharmacokinetic properties, which could unlock new therapeutic applications. With its balanced lipophilicity and molecular weight, CAS 1005583-36-7 remains a promising candidate for further development across multiple scientific disciplines.